Cas no 19093-37-9 (Benzene,(2-propen-1-ylsulfinyl)-)

• Product Name: Benzene,(2-propen-1-ylsulfinyl)-
• CAS No: 19093-37-9
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 188613
• PubChem ID: 87928
• Update Time: 2025-06-25

Benzene,(2-propen-1-ylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-propen-1-ylsulfinyl)-
• ALLYL PHENYL SULFOXIDE
• prop-2-enylsulfinylbenzene
• 1-allylsulfinylbenzene
• allyl phenyl sulphoxide
• phenyl 2-propenyl sulfoxide
• rac-allyl phenyl sulfoxide
• Einecs 242-811-4
• Phenyl allyl sulfoxide
• (Allylsulfinyl)benzene
• (allylsulphinyl)benzene
• (2-Propenylsulfinyl)benzene
• Phenyl (2-propenyl) sulfoxide
• ALLYL PHENYL SULFOXIDE, TECH.
• NS00048260
• (S)-(Allylsulfinyl)benzene
• allylsulfinylbenzene
• (prop-2-ene-1-sulfinyl)benzene
• AKOS006273770
• FT-0622009
• Benzene, (2-propen-1-ylsulfinyl)-
• 119182-42-2
• FT-0694218
• 19093-37-9
• SCHEMBL88855
• CHLOROOXOACETICACID4-NITROPHENYLESTER
• FT-0622036
• DTXSID70940681

• Inchi： 1S/C9H10OS/c1-2-8-11(10)9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key： RLLJHMBTZSGFAS-UHFFFAOYSA-N
• SMILES： S(CC=C)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 166.04500
• Monoisotopic Mass: 166.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.122 g/mL at 20 °C(lit.)
• Boiling Point: 85 °C0.3 mm Hg(lit.)
• Flash Point: 133.2°C
• Refractive Index: n20/D 1.578
• PSA: 36.28000
• LogP: 2.84590

Benzene,(2-propen-1-ylsulfinyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21
• Safety Instruction： S23; S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on Benzene,(2-propen-1-ylsulfinyl)-

Benzene, (2-Propen-1-ylsulfinyl)- (CAS No. 19093-37-9): An Overview of a Unique Sulfur-Containing Aromatic Compound

Benzene, (2-propen-1-ylsulfinyl)- (CAS No. 19093-37-9) is a sulfur-containing aromatic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as (Z)-3-(phenylsulfinyl)prop-1-ene, is characterized by the presence of a benzene ring substituted with a sulfinyl group attached to a propenyl moiety. The sulfinyl group (-SO-) introduces interesting reactivity and biological activity, making this compound a subject of ongoing research.

The chemical structure of Benzene, (2-propen-1-ylsulfinyl)- can be represented as C₉H₁₀OS. The presence of the sulfinyl group imparts unique chemical properties to the molecule, such as increased polarity and reactivity compared to simple aromatic compounds. These properties make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the study of sulfur-containing compounds has seen significant advancements, particularly in the context of their biological activities. Sulfur atoms are known to play crucial roles in many biological processes, including enzyme catalysis, protein folding, and signaling pathways. The sulfinyl group in Benzene, (2-propen-1-ylsulfinyl)- is particularly interesting because it can undergo redox reactions, which are essential for many biological processes. This redox activity has been explored in various contexts, including the development of new therapeutic agents and the understanding of disease mechanisms.

One of the key areas of research involving Benzene, (2-propen-1-ylsulfinyl)- is its potential as a lead compound in drug discovery. The compound's unique structure and reactivity make it a valuable starting point for the synthesis of more complex molecules with potential therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit promising antimicrobial and antioxidant properties. These findings suggest that Benzene, (2-propen-1-ylsulfinyl)- could serve as a scaffold for the development of new drugs targeting various diseases.

In addition to its potential therapeutic applications, Benzene, (2-propen-1-ylsulfinyl)- has also been studied for its synthetic utility. The sulfinyl group can be readily modified through various chemical reactions, such as oxidation to form sulfones or reduction to form sulfides. These transformations allow chemists to access a wide range of structurally diverse compounds from a single starting material. This synthetic flexibility is particularly valuable in the context of combinatorial chemistry and high-throughput screening, where large libraries of compounds are needed for drug discovery.

The physical properties of Benzene, (2-propen-1-ylsulfinyl)- have also been well-characterized. It is typically obtained as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical reactions and analytical techniques.

In terms of safety and handling, while Benzene, (2-propen-1-ylsulfinyl)- is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Standard laboratory safety protocols should be followed when working with this compound.

The environmental impact of Benzene, (2-propen-1-ylsulfinyl)- has also been considered in recent studies. While there is limited data on its environmental fate and effects, it is generally considered to have low toxicity and low persistence in the environment when used under controlled conditions. However, proper disposal methods should be employed to minimize any potential environmental impact.

In conclusion, Benzene, (2-propen-1-ylsulfinyl)- (CAS No. 19093-37-9) is a fascinating compound with unique structural features and promising applications in both synthetic chemistry and medicinal chemistry. Its potential as a lead compound for drug discovery and its synthetic utility make it an important molecule for ongoing research efforts. As new studies continue to uncover its properties and applications, Benzene, (2-propen-1-ylsulfinyl)- is likely to remain an area of active interest in the scientific community.